Cas no 104629-82-5 (methyl (3R)-3-hydroxy-5-methoxypentanoate)

• Product Name: methyl (3R)-3-hydroxy-5-methoxypentanoate
• CAS No: 104629-82-5
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 3570012
• PubChem ID: 165672298
• Update Time: 2025-04-22

methyl (3R)-3-hydroxy-5-methoxypentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-hydroxy-5-methoxy-, methyl ester, (R)-
• methyl (3R)-3-hydroxy-5-methoxypentanoate
• EN300-1997874
• 104629-82-5

• Inchi： 1S/C7H14O4/c1-10-4-3-6(8)5-7(9)11-2/h6,8H,3-5H2,1-2H3/t6-/m1/s1
• InChI Key： GKSPXQIJGLCHNG-ZCFIWIBFSA-N
• SMILES： O[C@@H](CC(=O)OC)CCOC

Computed Properties

• Exact Mass: 162.08920892Da
• Monoisotopic Mass: 162.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.8Ų